(1S)-Cyclohex-2-en-1-amine;hydrochloride

• IUPAC Name: (1S)-cyclohex-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C6H11N.ClH/c7-6-4-2-1-3-5-6;/h2,4,6H,1,3,5,7H2;1H/t6-;/m1./s1
• InChI Key: MIRLLJUILCZOAY-FYZOBXCZSA-N
• Canonical SMILES: C1CC=CC(C1)N.Cl
• Isomeric SMILES: C1CC=C[C@H](C1)N.Cl
• Molecular Formula: C6H12ClN
• Molecular Weight: 133.62 g/mol
• CAS No.: 134409-45-3

Description

(1S)-Cyclohex-2-en-1-amine;hydrochloride is a useful research compound. Its molecular formula is C6H12ClN and its molecular weight is 133.62. The purity is usually 95%.
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Scientific Research Applications

1. Hydroamination and Cyclohexadienes

Studies have explored the hydroamination of cyclohexa-2,5-dienes, leading to the selective production of bicyclic allylic amines. This process involves a diastereoselective protonation followed by lithium amide addition and a regioselective protonation of the allylic anion (Lebeuf, Robert, Schenk, & Landais, 2006). Additionally, radical transfer hydroamination with aminated cyclohexadienes using polarity reversal catalysis has been studied for its potential in organic synthesis, exhibiting good yields and anti-Markovnikov selectivity (Guin, Mück‐Lichtenfeld, Grimme, & Studer, 2007).

2. Catalytic and Synthetic Applications

The compound has applications in catalysis, such as in carbene-catalyzed α-carbon amination of chloroaldehydes for enantioselective access to dihydroquinoxaline derivatives, important in natural products and synthetic bioactive molecules (Huang et al., 2019). Furthermore, its derivatives have been used in asymmetric synthesis, as seen in the creation of 3,4-diaminocyclohexanol and endo-7-azabicyclo[2.2.1]heptan-2-amine (Savoia, Grilli, & Gualandi, 2010).

3. Analytical Chemistry

In analytical chemistry, the compound's derivatives have been used to understand the mechanism of chlorination of amines and to develop methods for qualitative and quantitative determination of organic chloramines (Takáts, Koch, & Cooks, 2001).

4. Bioconjugation

In bioconjugation studies, related compounds have been utilized to investigate the mechanism of amide formation in aqueous media, which is essential for biological and chemical synthesis (Nakajima & Ikada, 1995).